Cas no 73564-69-9 (bpac)

• Product Name: bpac
• CAS No: 73564-69-9
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• MDL: MFCD17013087
• CID: 978192
• PubChem ID: 336309
• Update Time: 2025-04-19

bpac Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(pyridin-4-yl)ethyne
• 1,2-Bis(4-pyridyl)acetylene
• 4-(2-pyridin-4-ylethynyl)pyridine
• 1,2-(4'-dipyridyl)acetylene
• 1,2-Bis-(4-pyridyl)-acetylen
• 1,2-bis-(4-pyridyl)-acetylene
• AC1L7JDA
• AK-67789
• CTK2H8806
• NSC350012
• SureCN1820120
• 1,2-Bis(4-pyridyl)ethyne
• 4,4'-Dipyridylacetylene
• Bis(4-pyridyl)acetylene
• Di(4-pyridyl)acetylene
• ML01040
• FCH1156078
• Pyridine, 4,4'-(1,2-ethynediyl)bis-
• ST2402954
• AX8208668
• bpac
• 73564-69-9
• YCA56469
• AKOS022172760
• MFCD17013087
• A866071
• 1,2-Di(4-pyridyl)ethyne
• SCHEMBL1820120
• NSC-350012
• Q55582895
• DTXSID90319739
• DS-16705
• SY111976
• O10340
• AMY10266
• CS-W018462
• YSWG048
• DB-106050

• MDL： MFCD17013087
• Inchi： 1S/C12H8N2/c1(11-3-7-13-8-4-11)2-12-5-9-14-10-6-12/h3-10H
• InChI Key： SPKCEACOZLCRSV-UHFFFAOYSA-N
• SMILES： N1C=CC(C#CC2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118 ºC
• Boiling Point: 350.9°C at 760 mmHg
• Flash Point: 155.1°C
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),
• PSA: 25.78
• LogP: 1.87640
• Vapor Pressure: No data available

bpac Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds